Cas no 1910775-98-2 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trimethyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trimethyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 1910775-98-2
• MDL: MFCD28389331
• CID: 4629579
• PubChem ID: 121604556
• Update Time: 2025-07-15

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trimethyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2-(trimethyl-1H-pyrazol-4-yl)acetic acid
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trimethyl-1H-pyrazol-4-yl)acetic acid

• MDL： MFCD28389331

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trimethyl-1H-pyrazol-4-yl)acetic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trimethyl-1H-pyrazol-4-yl)acetic Acid (CAS No. 1910775-98-2)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trimethyl-1H-pyrazol-4-yl)acetic acid, identified by its CAS number 1910775-98-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both a fluorenylmethoxycarbonyl (Fmoc) group and a trimethylpyrazole moiety. The structural features of this molecule make it a promising candidate for various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The Fmoc group, which is a protective group commonly used in peptide synthesis, plays a crucial role in the controlled modification of amino acids. Its presence in this compound suggests potential applications in the development of peptide-based drugs, where precise control over amino acid sequences is essential. The trimethylpyrazole moiety, on the other hand, is known for its ability to enhance binding affinity and selectivity in drug interactions. This structural component is particularly valuable in the design of small-molecule inhibitors targeting specific biological pathways.

In recent years, there has been a growing interest in the development of hybrid molecules that combine the advantages of multiple pharmacophores. The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trimethyl-1H-pyrazol-4-yl)acetic acid exemplifies this trend by integrating both the Fmoc and trimethylpyrazole functionalities into a single molecular framework. Such hybrid structures often exhibit improved pharmacokinetic properties, including enhanced solubility and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the Fmoc group typically involves a reaction between an amino acid derivative and a chloroformate ester, while the incorporation of the trimethylpyrazole moiety may involve condensation reactions with appropriate precursors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired connectivity between the different functional groups.

The biological activity of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trimethyl-1H-pyrazol-4-yl)acetic acid has been extensively studied in recent research endeavors. Initial investigations have revealed promising results in terms of its interaction with various biological targets. For instance, studies have shown that this compound exhibits inhibitory effects on certain enzymes involved in cancer cell proliferation. The fluorenylmethoxycarbonyl group facilitates its incorporation into peptidomimetic structures, which can mimic natural bioactive peptides with improved stability and efficacy.

Moreover, the trimethylpyrazole moiety has been found to enhance the binding affinity of small-molecule drugs to their target proteins. This property is particularly relevant in the context of developing targeted therapies for neurological disorders, where precise interaction with specific protein receptors is essential. The combination of these two functionalities makes this compound a versatile tool for medicinal chemists exploring new therapeutic avenues.

In addition to its potential as an active pharmaceutical ingredient (API), 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trimethyl-1H-pyrazol-4-yl)acetic acid may also serve as an intermediate in the synthesis of more complex molecules. Its well-defined structure and predictable reactivity make it an attractive building block for designing novel drug candidates with tailored properties. Researchers are currently exploring its utility in generating libraries of diverse compounds for high-throughput screening assays.

The pharmaceutical industry has increasingly recognized the importance of innovative molecular architectures in drug discovery. Compounds like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(trimethyl-1H-pyrazol-4-y l)acetic acid, with their unique combination of functional groups, are at the forefront of this innovation wave. By leveraging cutting-edge synthetic methodologies and computational tools, scientists are able to design and optimize such molecules with unprecedented precision.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its full potential in drug development. Collaborative efforts between academia and industry are essential to translate these laboratory findings into clinical applications that benefit patients worldwide. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases through targeted molecular interventions.